![molecular formula C12H12F2N2O2S B7465066 1-[2-(2,5-Difluorophenyl)sulfanylpropanoyl]imidazolidin-2-one](/img/structure/B7465066.png)
1-[2-(2,5-Difluorophenyl)sulfanylpropanoyl]imidazolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(2,5-Difluorophenyl)sulfanylpropanoyl]imidazolidin-2-one is a chemical compound used in scientific research for its potential therapeutic effects. It is a member of the imidazolidinone family of compounds and has been shown to have promising results in various studies.
Mechanism of Action
The mechanism of action of 1-[2-(2,5-Difluorophenyl)sulfanylpropanoyl]imidazolidin-2-one is not fully understood, but it is believed to work by inhibiting certain enzymes and receptors in the body. It has been shown to inhibit the activity of certain kinases, which are enzymes involved in various cellular processes, including cell growth and division. It has also been shown to inhibit the activity of certain receptors in the brain, which are involved in memory and learning.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and to reduce inflammation in the body. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[2-(2,5-Difluorophenyl)sulfanylpropanoyl]imidazolidin-2-one in lab experiments is its potential therapeutic effects. It has been shown to have promising results in various studies and may be useful in developing new treatments for various diseases. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop targeted therapies.
Future Directions
There are many future directions for research involving 1-[2-(2,5-Difluorophenyl)sulfanylpropanoyl]imidazolidin-2-one. One direction is to further investigate its potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and other neurological disorders. Another direction is to better understand its mechanism of action, which may lead to the development of more targeted therapies. Additionally, it may be useful to investigate its potential side effects and toxicity in order to determine its safety for use in humans.
Synthesis Methods
The synthesis of 1-[2-(2,5-Difluorophenyl)sulfanylpropanoyl]imidazolidin-2-one involves a multi-step process that begins with the reaction of 2,5-difluorobenzene with thionyl chloride to produce 2,5-difluorobenzyl chloride. This is then reacted with 2-mercapto-N-(2-oxoimidazolidin-1-yl)acetamide to produce the desired compound.
Scientific Research Applications
1-[2-(2,5-Difluorophenyl)sulfanylpropanoyl]imidazolidin-2-one has been shown to have potential therapeutic effects in various studies. It has been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders. It has also been studied for its potential use as an anti-inflammatory agent and for its ability to inhibit the growth of certain bacteria.
properties
IUPAC Name |
1-[2-(2,5-difluorophenyl)sulfanylpropanoyl]imidazolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F2N2O2S/c1-7(11(17)16-5-4-15-12(16)18)19-10-6-8(13)2-3-9(10)14/h2-3,6-7H,4-5H2,1H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQRSVWGOESZMOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCNC1=O)SC2=C(C=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.